4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• SMILES: CC1=C(C=C(C=C1)C2CC(=O)NC2)F
• InChI: InChI=1S/C11H12FNO/c1-7-2-3-8(4-10(7)12)9-5-11(14)13-6-9/h2-4,9H,5-6H2,1H3,(H,13,14)
• InChIKey: MEGOGUOMTKAUIS-UHFFFAOYSA-N

4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one: Physicochemical Profile and Compound Class

4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one (CAS 1367000-67-6) is a disubstituted phenyl pyrrolidin-2-one derivative with the molecular formula C11H12FNO and a molecular weight of 193.22 g/mol [1]. This compound belongs to the 4-(substituted-phenyl)-2-pyrrolidinone class, a scaffold extensively characterized in the patent literature for phosphodiesterase 4 (PDE4) inhibition, where the 3,4-disubstitution pattern on the phenyl ring has been identified as critical for modulating enzymatic potency and isoform selectivity relative to the benchmark inhibitor rolipram [2]. Its computed XLogP3-AA of 1.5 and topological polar surface area (TPSA) of 29.1 Ų position it within a physicochemical space distinct from both non-fluorinated and mono-substituted analogs [1].

SAR Scaffold 3-Fluoro-4-methyl substitution aligns with PDE4 inhibitor patent claims

CNS Profiling Physicochemical profile supports brain penetration screening studies

Chiral Standard Fluorinated ring enhances UV/CD detection for enantiomer separation

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] Tehim, A., Hopper, A., Liu, R., Kuester, E., Dunn, R.F., Renau, T.E. Phosphodiesterase 4 Inhibitors. US Patent 7,696,198 B2, issued April 13, 2010. View Source

Structural Specificity vs. Generic 4-Phenylpyrrolidin-2-one Analogs

Within the 4-phenylpyrrolidin-2-one chemical series, the simultaneous presence of both an electron-withdrawing fluorine at the 3-position and a lipophilic methyl group at the 4-position of the phenyl ring generates a unique electronic and steric environment that cannot be recapitulated by mono-substituted or unsubstituted phenyl analogs. The 3-fluoro-4-methyl substitution pattern is explicitly encompassed within the Markush structures of PDE4 inhibitor patents claiming 4-(3,4-disubstituted phenyl)-pyrrolidin-2-one compounds, where halogen and alkyl combinations at these positions are specified as preferred embodiments for achieving improved PDE4 inhibition compared to rolipram [1]. Computational property divergence—including a XLogP3-AA of 1.5 for the target compound versus an estimated ~1.2 for the non-fluorinated 4-(4-methylphenyl) analog—further indicates that substitution with a simpler analog would alter both target engagement potential and physicochemical handling characteristics [2].

Lipophilicity shift

Fluorination may alter logP, affecting permeability and target engagement relative to non-fluorinated analogs.

H-bond donor strength

3-Fluoro inductive effect may enhance lactam N–H acidity, impacting binding enthalpy compared to unsubstituted phenyl analog.

Conformational constraint

Fewer rotatable bonds than rolipram-class inhibitors may shift selectivity profiles in kinase panel assays.

• [1] Tehim, A., Hopper, A., Liu, R., Kuester, E., Dunn, R.F., Renau, T.E. Phosphodiesterase 4 Inhibitors. US Patent 7,696,198 B2, issued April 13, 2010. View Source
• [2] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source

Differentiation Evidence Against Closest Structural Analogs

Lipophilicity Differentiation vs. Non-Fluorinated Analog

The computed XLogP3-AA for 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one is 1.5 [1]. For the non-fluorinated comparator 4-(4-methylphenyl)pyrrolidin-2-one (CAS 55656-95-6), the estimated XLogP3-AA is approximately 1.2, based on the removal of the fluorine substituent and standard fragment-based lipophilicity contributions. The incorporation of fluorine at the 3-position of the phenyl ring increases lipophilicity by approximately 0.3 log units, which is consistent with the well-documented effect of aryl fluorination on compound LogP [2]. This shift has implications for membrane permeability and non-specific protein binding in biological assays.

Lipophilicity Shift

Class-level

Target 1.5

vs

Analog ~1.2

Δ +0.3

Supports lipophilicity-driven assay differentiation

Data to verify by experimental LogP

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.5
Comparator Or Baseline	4-(4-Methylphenyl)pyrrolidin-2-one: XLogP3-AA ≈ 1.2 (estimated by fragment subtraction)
Quantified Difference	ΔXLogP3-AA ≈ +0.3 log units for the fluorinated target compound
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07); comparator value estimated from fragment-based lipophilicity contribution of aromatic fluorine

Why This Matters

The ~0.3 log unit difference in lipophilicity between the fluorinated target and its non-fluorinated analog is meaningful in lead optimization campaigns, where incremental logP adjustments of 0.2–0.5 units can substantially affect membrane permeability, metabolic stability, and off-target binding profiles, thereby influencing both in vitro assay interpretability and downstream ADME outcomes.

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] Böhm, H.J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., Obst-Sander, U., Stahl, M. Fluorine in Medicinal Chemistry. ChemBioChem 2004, 5 (5), 637–643. View Source

Topological Polar Surface Area Comparison with Rolipram

The target compound 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one has a computed TPSA of 29.1 Ų [1]. This value is identical to that of the non-fluorinated analog 4-(4-methylphenyl)pyrrolidin-2-one, as the fluorine and methyl substituents contribute negligibly to the polar surface area. However, when compared to the larger PDE4 inhibitor rolipram (4-[3-(cyclopentyloxy)-4-methoxyphenyl]pyrrolidin-2-one), which has a TPSA of approximately 47.6 Ų [2], the target compound possesses a TPSA that is approximately 18.5 Ų lower. This substantial difference indicates that the 3-fluoro-4-methyl substituted compound resides in a more favorable permeability space for potential CNS penetration, where TPSA values below 60–70 Ų are generally predictive of blood-brain barrier permeability.

TPSA Comparison

Context-dependent

Target 29.1 Ų

vs

Rolipram 47.6 Ų

Δ -18.5

Supports CNS permeability screening context

Lower TPSA indicates favorable permeability space

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 29.1 Ų
Comparator Or Baseline	Rolipram: TPSA ≈ 47.6 Ų
Quantified Difference	ΔTPSA = -18.5 Ų (target compound lower than rolipram)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07) for target; rolipram TPSA calculated from standard fragment contributions

Why This Matters

A TPSA reduction of approximately 18.5 Ų relative to rolipram places 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one in a physicochemical space more compatible with passive CNS permeation, an important consideration for neuroscience-focused drug discovery programs seeking PDE4-targeted tool compounds with potentially improved brain exposure characteristics.

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] PubChem. Rolipram, CID 5092. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5092 View Source

Hydrogen Bond Donor Strength and Target Engagement

4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one contains exactly one hydrogen bond donor (the lactam N–H) [1], which is shared across the entire 4-arylpyrrolidin-2-one class. However, the electron-withdrawing effect of the 3-fluoro substituent is predicted to increase the acidity of the lactam N–H proton relative to the unsubstituted 4-phenylpyrrolidin-2-one by approximately 0.3–0.5 pKa units, based on the Hammett σmeta value for fluorine (σm = +0.34) [2]. This enhanced hydrogen bond donor strength can strengthen key hydrogen bond interactions with conserved catalytic residues in PDE4 enzyme isoforms, potentially contributing to improved binding enthalpy.

H-Bond Donor

Class-level

Target pKa shift

vs

Unsub. baseline

Δ -0.3 to -0.5

May support binding enthalpy interpretation

Estimated; requires experimental pKa

Evidence Dimension	Hydrogen bond donor strength (estimated pKa shift of lactam N–H)
Target Compound Data	1 HBD; estimated lactam N–H pKa reduced by ~0.3–0.5 units due to 3-fluoro inductive effect
Comparator Or Baseline	4-Phenylpyrrolidin-2-one: 1 HBD; lactam N–H pKa unperturbed by aryl substitution
Quantified Difference	Estimated ΔpKa ≈ -0.3 to -0.5 (target more acidic)
Conditions	Estimated from Hammett σmeta for fluorine (+0.34) applied to the lactam N–H via through-bond inductive transmission

Why This Matters

The subtly enhanced hydrogen bond donor character of the lactam N–H in the 3-fluoro-substituted target compound relative to the unsubstituted phenyl analog may translate to stronger enthalpic binding to the PDE4 catalytic pocket, a feature that directly impacts inhibitor residence time and biochemical IC50 values in enzymatic assays.

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] Hansch, C., Leo, A., Taft, R.W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source

Commercial Purity Specification for Research Procurement

Commercially available 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one is supplied with a minimum purity specification of 95% (AKSci, Catalog 0106DS) and 98% (Leyan, Catalog 2263382) . In comparison, the regioisomeric 3-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one and the non-fluorinated 4-(4-methylphenyl)pyrrolidin-2-one are also typically offered at 95% minimum purity, indicating that the fluorinated 4-substituted target compound is available at comparable or superior purity grades to its closest commercially available analogs, supporting its direct use in SAR campaigns without additional purification.

Purity Spec

Specification review

≥98%

Leyan catalog

≥95%

AKSci catalog

Supports assay reproducibility by purity grade

Confirm by HPLC per vendor

Evidence Dimension	Minimum commercial purity specification
Target Compound Data	≥95% (AKSci); ≥98% (Leyan)
Comparator Or Baseline	4-(4-Methylphenyl)pyrrolidin-2-one: ≥95% (CymitQuimica); 3-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one: ≥95% (typical vendor specification)
Quantified Difference	Target compound available at up to 98% purity, representing a ≥3 percentage point purity advantage over the 95% minimum for the comparator
Conditions	Vendor technical datasheets; purity determined by HPLC or equivalent method per vendor quality systems

Why This Matters

Purity is a critical procurement parameter for research compounds used in quantitative biochemical and cellular assays; the availability of 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one at 98% purity reduces the risk of confounding biological activity arising from impurities, thereby enhancing assay reproducibility.

Rotatable Bond Count and Conformational Pre-organization

4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one possesses a single rotatable bond (the bond connecting the phenyl ring to the pyrrolidin-2-one core) [1]. In contrast, the prototypical PDE4 inhibitor rolipram contains five rotatable bonds due to its cyclopentyloxy and methoxy substituents [2]. This four-bond reduction in rotational degrees of freedom implies that the target compound is significantly more conformationally constrained than rolipram, which may translate to a lower entropic penalty upon target binding and potentially improved ligand efficiency metrics, provided that the bioactive conformation is accessible.

Rotatable Bonds

Context-dependent

Target 1

vs

Rolipram 5

Δ -4

Supports conformational constraint interpretation

Ligand efficiency context

Evidence Dimension	Rotatable bond count
Target Compound Data	1 rotatable bond
Comparator Or Baseline	Rolipram: 5 rotatable bonds
Quantified Difference	Δ Rotatable bonds = −4 (target compound more constrained)
Conditions	PubChem computed property (Cactvs 3.4.8.18) for the target compound; rolipram rotatable bond count derived from SMILES structure

Why This Matters

A four-bond reduction in rotatable bond count represents a substantial decrease in conformational entropy, which in fragment-based and lead optimization campaigns is associated with improved binding enthalpy efficiency and potentially higher selectivity profiles due to reduced conformational sampling of off-target binding modes.

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] PubChem. Rolipram, CID 5092. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5092 View Source

Research and Procurement Application Scenarios

PDE4 Inhibitor Lead Optimization and SAR Studies

The compound's 3-fluoro-4-methyl substitution pattern on the phenyl ring directly maps to the preferred substitution claims within the 4-(3,4-disubstituted phenyl)-pyrrolidin-2-one PDE4 inhibitor patent family [1]. Medicinal chemistry teams pursuing PDE4-targeted programs can procure this compound as a core scaffold intermediate for systematic SAR exploration around the phenyl ring, where the computed TPSA of 29.1 Ų and XLogP3-AA of 1.5 provide a differentiated physicochemical starting point compared to the larger, more lipophilic rolipram scaffold (TPSA ≈ 47.6 Ų; five rotatable bonds) [2][3]. The compound's single rotatable bond further supports fragment-growth strategies aimed at optimizing ligand efficiency.

CNS-Penetrant Tool Compound Synthesis Building Block

With a computed TPSA of 29.1 Ų—approximately 18.5 Ų lower than rolipram—and a moderate XLogP3-AA of 1.5, this compound occupies a favorable CNS MPO (Multiparameter Optimization) chemical space [1][2]. Neuroscience-focused laboratories synthesizing brain-penetrant PDE4 tool compounds or PET tracer precursors can select this fluorinated pyrrolidin-2-one as a key intermediate, leveraging the metabolic stability conferred by aryl fluorine substitution and the favorable permeability properties predicted by the low TPSA. Its commercial availability at up to 98% purity from multiple vendors further supports reproducible synthetic workflows [3].

Kinetic Solubility and Early ADME Profiling

The balanced physicochemical profile of this compound—moderate lipophilicity (XLogP3-AA = 1.5), low molecular weight (193.22 g/mol), and the presence of both hydrogen bond donor and acceptor functionality—makes it a suitable candidate for aqueous solubility and microsomal stability screening in early drug discovery [1][2]. Procurement of this specific fluorinated compound, rather than a simpler non-fluorinated 4-arylpyrrolidin-2-one analog, enables direct assessment of the impact of aryl fluorine on metabolic soft spots and CYP-mediated oxidative metabolism, a key consideration for PDE4 inhibitor programs where metabolic liability has historically limited clinical translation [3].

Chiral Chromatography Method Development

The pyrrolidin-2-one core at the 4-position is a stereogenic center, and the presence of the 3-fluoro-4-methyl substitution on the phenyl ring provides a distinct chromophore and electronic profile that can enhance UV and circular dichroism detection sensitivity during chiral HPLC method development [1]. Analytical chemistry groups developing enantioselective separations for 4-arylpyrrolidin-2-one libraries can utilize this compound as a racemic standard for column screening and mobile phase optimization, benefiting from its commercial availability at high purity and the enhanced detection characteristics conferred by the fluorinated aromatic ring [2].

Application

Selection Property

Validation Focus

PDE4 inhibitor SAR studies

3-Fluoro-4-methyl substitution pattern

Physicochemical SAR profiling

CNS-penetrant tool compound synthesis

Low TPSA and moderate lipophilicity

Brain permeability prediction models

Early ADME profiling

Balanced physicochemical profile

Microsomal stability and CYP assessment

Chiral chromatography method development

Fluorinated chromophore for detection

Enantioselective separation optimization

• [1] PubChem. 4-(3-Fluoro-4-methylphenyl)pyrrolidin-2-one, CID 66106292. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66106292 View Source
• [2] PubChem. Rolipram, CID 5092. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5092 View Source
• [3] Tehim, A., Hopper, A., Liu, R., Kuester, E., Dunn, R.F., Renau, T.E. Phosphodiesterase 4 Inhibitors. US Patent 7,696,198 B2, issued April 13, 2010. View Source